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Compound of Interest

Compound Name: Metaescaline hydrochloride

Cat. No.: B593677

For researchers, scientists, and drug development professionals.

These application notes provide detailed procedures for the proper storage, handling, and use
of Metaescaline hydrochloride in a laboratory setting. The information is intended to ensure
the integrity of the compound and the safety of laboratory personnel.

Compound Information

Metaescaline hydrochloride is a psychedelic phenethylamine and an analog of mescaline.[1]
It is essential to handle this compound with appropriate safety measures due to its
psychoactive properties.
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Compound Name Metaescaline hydrochloride

3-ethoxy-4,5-dimethoxy-
benzeneethanamine,

Synonyms monohydrochloride; 3,4- [2][3]
Dimethoxy-5-

ethoxyphenethylamine

CAS Number 90132-32-4 [2][31[4]
Molecular Formula C12H19NO3 * HCI [2][5]
Molecular Weight 261.7 g/mol [2][5]
Purity >98% [315]
Appearance A crystalline solid [2][5]
B DMSO: 1 mg/mLPBS (pH 7.2):
Solubility [2]
5 mg/mL
Storage (Solid) -20°C [2][5]
- ) > 5 years (when stored at
Stability (Solid) [2]
-20°C)

Safety and Handling Precautions

Metaescaline hydrochloride is a potent psychoactive compound and should be handled with
care in a controlled laboratory environment.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves at all times.[6][7]

« Ventilation: Handle the solid compound and concentrated solutions in a certified chemical
fume hood to avoid inhalation of dust or aerosols.[7]

o Contamination: Prevent contact with skin and eyes. In case of accidental contact, rinse the
affected area thoroughly with water.[7]
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 Ingestion and Inhalation: Avoid ingestion and inhalation. Metaescaline hydrochloride is
expected to be harmful if swallowed.[6]

» Disposal: Dispose of waste according to local, state, and federal regulations for chemical
waste. Do not discharge into drains or the environment.[7]

Emergency Procedures:

Exposure Route First Aid Measures

Immediately wash the affected area with plenty
Skin Contact of soap and water. Seek medical attention if

irritation persists.[7]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[7]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a poison control center or doctor

immediately for treatment advice.[7]

Storage Procedures

Proper storage is critical to maintain the stability and integrity of Metaescaline hydrochloride.

e Solid Compound: Store the crystalline solid in a tightly sealed container at -20°C.[2][5] When
stored under these conditions, the compound is stable for at least five years.[2] Before
opening, allow the container to equilibrate to room temperature to prevent condensation.

o Stock Solutions: It is recommended to prepare concentrated stock solutions and store them
in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect
solutions from light. While specific stability data for solutions is not available, this practice will
maximize their shelf-life.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Metaescaline
hydrochloride in DMSO.

Materials:

Metaescaline hydrochloride (MW: 261.7 g/mol )

Anhydrous DMSO

Analytical balance

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Calculation of Mass: To prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/qg)

o Mass (mg) = 0.010 mol/L * 0.001 L * 261.7 g/mol * 1000 mg/g = 2.617 mg

» Weighing the Compound: In a chemical fume hood, carefully weigh out 2.62 mg of
Metaescaline hydrochloride on an analytical balance and transfer it to a sterile
microcentrifuge tube.

e Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the compound.

e Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. A brief sonication may be used to aid dissolution if necessary.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20
uL) in sterile, light-protecting microcentrifuge tubes. Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. Store the aliquots at -20°C
or -80°C.
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Calculate Mass
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Workflow for preparing a stock solution.
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Preparation of Working Solutions in Aqueous Buffer

For most cell-based assays, a high concentration of DMSO can be toxic. Therefore, the DMSO
stock solution should be diluted into an appropriate aqueous buffer (e.g., PBS or cell culture
medium) to prepare the final working solutions.

Procedure:
e Thaw a single aliquot of the 10 mM Metaescaline hydrochloride stock solution in DMSO.

o Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the final
target concentrations.

e Ensure the final concentration of DMSO in the working solution is low (typically < 0.1%) to
avoid solvent-induced artifacts in the experiment.

o Use the freshly prepared working solutions immediately. Do not store aqueous solutions for
extended periods.

Putative Mechanism of Action and Signaling
Pathway

Metaescaline is a substituted phenethylamine, a class of compounds known for their
psychoactive effects.[2] Like its structural analog mescaline, Metaescaline is believed to exert
its primary effects through interaction with serotonin receptors, acting as a non-selective
serotonin receptor agonist.[4][7] The hallucinogenic properties of similar compounds are
primarily mediated by the activation of the serotonin 2A receptor (5-HT2A), a G protein-coupled
receptor (GPCR).[8]

Activation of the 5-HT2A receptor by an agonist like Metaescaline is thought to initiate a
signaling cascade through the Gg/Ga1 protein pathway. This leads to the activation of
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol trisphosphate (IPs) and diacylglycerol (DAG). These second messengers then
propagate the signal, with IPs stimulating the release of intracellular calcium (Ca2*) and DAG
activating protein kinase C (PKC).
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Putative 5-HT2A receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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for-metaescaline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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